4-(dipropylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(dipropylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has garnered significant attention in the scientific community due to its potential use in various research applications. This compound has a unique chemical structure that makes it a promising candidate for research in various fields.
Scientific Research Applications
Antimicrobial Applications
Several studies have focused on synthesizing compounds that incorporate the benzothiazole moiety due to its promising antimicrobial properties. For example, compounds with the benzothiazole unit have been synthesized and shown to exhibit significant anti-microbial activity, highlighting the potential of such compounds in developing new antimicrobial agents. The wide range of biodynamic properties shown by benzothiazoles, including those with fluoro-substituted sulfonamide groups, has prompted further synthesis in hopes of identifying potent biodynamic agents (V. Jagtap et al., 2010; Vikas Padalkar et al., 2014).
Fluorogenic and Photophysical Studies
The compound's fluorogenic properties have been explored, especially in the context of developing reactive and specific fluorogenic reagents for biological applications. For instance, derivatives of benzothiazoles have been studied for their intense fluorescence upon reacting with thiols, offering a potent tool for biochemical assays (T. Toyo’oka et al., 1989). Moreover, benzimidazole and benzothiazole derivatives have shown solvatochromic behavior and significant fluorescence in aggregated states, indicating their potential as fluorescent sensors for metal ions (G. Suman et al., 2019).
Anticancer and Antitumor Potential
Compounds containing the benzothiazole structure have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines. Some derivatives have shown promising antitumor activity, indicating the potential of such compounds in cancer therapy (I. Hutchinson et al., 2001; Ö. Yılmaz et al., 2015).
Chemical Synthesis and Structural Analysis
Research has also extended to the synthesis and structural analysis of benzothiazole derivatives, exploring their spectral properties and the effects of various substituents. These studies contribute to a deeper understanding of the compound's chemistry and potential applications in material science and drug design (J. Koh et al., 2003; M. Remko et al., 2010).
properties
IUPAC Name |
4-(dipropylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O3S2/c1-3-12-24(13-4-2)29(26,27)15-10-8-14(9-11-15)19(25)23-20-22-18-16(21)6-5-7-17(18)28-20/h5-11H,3-4,12-13H2,1-2H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQFGEDLIGRPJCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC=C3S2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(dipropylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.